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Compound of Interest

Compound Name: 2,3-Dichlorobenzoyl chloride

Cat. No.: B057046

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physicochemical properties
of 2,3-dichlorobenzoyl chloride, a crucial intermediate in the synthesis of various
pharmaceutical compounds. This document includes its melting and boiling points, alongside
detailed experimental protocols for its synthesis.

Core Physicochemical Data

The melting and boiling points of 2,3-dichlorobenzoyl chloride are critical parameters for its
handling, purification, and use in subsequent chemical reactions. The data, collated from
various sources, are presented below.

Property Value Conditions
Melting Point 29 - 32°C Ambient Pressure
Boiling Point 140°C 14 mmHg

Boiling Point 257.2°C 760 mmHg

Note: The melting point is reported as a range, which is typical for chemical compounds and
reflects minor variations in purity and experimental conditions. The boiling point is provided at
both reduced and atmospheric pressure.
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Experimental Protocols for Synthesis

The synthesis of 2,3-dichlorobenzoyl chloride can be achieved through several methods.
Below are detailed protocols for two common laboratory-scale and industrial-scale
preparations.

Method 1: From 2,3-Dichlorobenzoic Acid and Thionyl
Chloride

This method is a standard laboratory procedure for the conversion of a carboxylic acid to an
acyl chloride.

Materials:

2,3-Dichlorobenzoic acid

Thionyl chloride (SOCI2)

Inert solvent (e.g., toluene)

Reaction flask with a reflux condenser and a gas outlet to a trap for acidic gases (HCI and
S0O2)

Procedure:

In a well-ventilated fume hood, charge a round-bottom flask with 2,3-dichlorobenzoic acid.[1]

[2][3]

e Add an excess of thionyl chloride (typically 2-3 equivalents) to the flask. An inert solvent such
as toluene can also be added.

o Slowly heat the mixture to reflux. The reaction progress can be monitored by the cessation of
gas evolution (HCI and SO2).

» After the reaction is complete, typically after several hours of reflux, allow the mixture to cool
to room temperature.
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» Remove the excess thionyl chloride and solvent by distillation, initially at atmospheric
pressure and then under reduced pressure.

e The resulting crude 2,3-dichlorobenzoyl chloride can be purified by fractional distillation
under reduced pressure to yield the final product.

Method 2: Photochlorination of 2,3-Dichlorotoluene
followed by Hydrolysis

This industrial-scale method involves the free-radical chlorination of the methyl group of 2,3-
dichlorotoluene to form 2,3-dichlorobenzotrichloride, which is then hydrolyzed.[3]

Step 1: Photochlorination of 2,3-Dichlorotoluene

Materials:

e 2.3-Dichlorotoluene

e Chlorine gas (Cl2)

e UV light source (e.g., high-pressure mercury lamp)

» Photochlorination reactor

Procedure:

» Charge the photochlorination reactor with 2,3-dichlorotoluene.
e Heat the reactor to a temperature between 60-140°C.

« Initiate the flow of chlorine gas into the reactor while simultaneously irradiating the mixture
with UV light.

o Continue the reaction until the desired conversion to 2,3-dichlorobenzotrichloride is
achieved, as monitored by gas chromatography (GC).

o Once the reaction is complete, stop the chlorine flow and UV irradiation.
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Step 2: Hydrolysis of 2,3-Dichlorobenzotrichloride

Materials:

2,3-Dichlorobenzotrichloride (from Step 1)

Water

Catalyst (e.g., Zinc Chloride - ZnClI2)[1][4]

Reaction vessel equipped for heating and distillation

Procedure:

Transfer the crude 2,3-dichlorobenzotrichloride to a suitable reactor.
e Add a catalytic amount of a Lewis acid, such as zinc chloride.[1][4]
e Heat the mixture to a temperature of approximately 160-165°C.[1][4]

o Carefully add water dropwise to the heated mixture. The hydrolysis reaction will produce 2,3-
dichlorobenzoyl chloride and hydrogen chloride gas.

 After the addition of water is complete, the crude product is purified by distillation under
reduced pressure to yield 2,3-dichlorobenzoyl chloride.[1][4]

Synthesis Workflow Diagram

The following diagram illustrates the logical flow of the two-step synthesis of 2,3-
dichlorobenzoyl chloride starting from 2,3-dichlorotoluene.
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Caption: Synthesis workflow for 2,3-dichlorobenzoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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